Cas no 70728-89-1 (2-Bromo-4,4’-di-tert-butyl-biphenyl)

• Product Name: 2-Bromo-4,4’-di-tert-butyl-biphenyl
• CAS No: 70728-89-1
• MF: C₂₀H₂₅Br
• MW: 345.31650519371
• MDL: MFCD20921696
• CID: 546780
• PubChem ID: 12541264
• Update Time: 2025-04-19

2-Bromo-4,4’-di-tert-butyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,4'-di-tert-butyl-1,1'-biphenyl
• 1,1'-Biphenyl, 2-bromo-4,4'-bis(1,1-dimethylethyl)-
• 2-Brom-4,4'-di-tert-butylbiphenyl
• 2-bromo-4,4'-di-t-butylbiphenyl
• 2-bromo-4,4'-di-tert-butylbiphenyl
• 2-bromo-4,4'-di-tert-butyl-biphenyl
• 4,4'-di-tert-butyl-2-bromobiphenyl
• AK104954
• ANW-70833
• CTK2H4510
• CX1319
• KB-228768
• SureCN1823358
• SCHEMBL1823358
• OPPSYCGZHQVDPM-UHFFFAOYSA-N
• 4,4'-di-t-butyl-2-bromobiphenyl
• 70728-89-1
• 2-BROMO-4-TERT-BUTYL-1-(4-TERT-BUTYLPHENYL)BENZENE
• BS-22345
• MFCD20921696
• AKOS016007855
• 2-Bromo-4-tert-butyl-1-(4-tert- butylphenyl)benzene
• CS-0171690
• DTXSID70501857
• A901056
• bromo-di-t-butylbiphenyl
• 2-Bromo-4,4’-di-tert-butyl-biphenyl

• MDL： MFCD20921696
• Inchi： 1S/C20H25Br/c1-19(2,3)15-9-7-14(8-10-15)17-12-11-16(13-18(17)21)20(4,5)6/h7-13H,1-6H3
• InChI Key： OPPSYCGZHQVDPM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1C=CC(=CC=1)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 344.11405
• Monoisotopic Mass: 344.11396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.1±0.1 g/cm3
• Boiling Point: 367.5±11.0 °C at 760 mmHg
• Flash Point: 165.9±13.7 °C
• PSA: 0
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Bromo-4,4’-di-tert-butyl-biphenyl Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls